Cas no 1795486-28-0 (3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride)

• Product Name: 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride
• CAS No: 1795486-28-0
• CID: 4614561
• PubChem ID: 86812322
• Update Time: 2025-06-12

3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride

Introduction to 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride (CAS No. 1795486-28-0)

3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride, identified by its CAS number 1795486-28-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and development. The structural features of this molecule, particularly the presence of an amino group, a fluorophenylmethyl moiety, and a morpholine ring, contribute to its unique chemical and pharmacological properties.

The fluorophenylmethyl substituent is known to enhance the metabolic stability and binding affinity of molecules, which is a critical factor in the design of novel therapeutic agents. Additionally, the morpholin-4-yl group introduces a polar, basic character to the molecule, which can influence its solubility and interactions with biological targets. These structural elements make 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride an intriguing compound for studying mechanisms of action in various disease pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in many biological processes. The unique scaffold of 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride suggests potential applications in modulating PPIs, particularly those involved in cancer signaling pathways. For instance, studies have shown that fluorinated aromatic rings can enhance binding to specific protein domains, leading to improved drug efficacy.

Moreover, the hydrochloride salt form of this compound improves its pharmacokinetic properties by increasing solubility and stability. This is particularly important for oral administration, where bioavailability is a key consideration. The salt form also facilitates precise dosage formulations, ensuring consistent therapeutic effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, which has accelerated the discovery of novel bioactive compounds. The structural features of 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride make it a suitable candidate for virtual screening against large databases of protein targets. This approach has been successfully employed to identify lead compounds for further optimization.

One notable area of research involving this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of multiple reactive sites allows for diverse chemical modifications, enabling the creation of derivatives with enhanced biological activity or improved pharmacological profiles. Such derivatives could be explored for their efficacy in treating neurological disorders, inflammatory diseases, or other conditions where PPI modulation is relevant.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their incorporation into molecular structures often leads to increased metabolic stability and binding affinity. In the case of 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride, the fluorine atom is part of the fluorophenylmethyl group, which may contribute to its ability to interact favorably with biological targets. This feature has been exploited in the development of numerous drugs that exhibit improved pharmacokinetic properties.

Another important aspect of this compound is its potential application in combination therapies. By targeting multiple pathways or proteins simultaneously, combination treatments can often achieve synergistic effects that single-agent therapies may not provide. The structural versatility of 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yl)propan-1-one hydrochloride makes it a promising candidate for such strategies.

In conclusion, 3-Amino-2-(3-fluorophenyl)methyl-1-(morpholin-4-yloxy)propanone hydrochloride (CAS No. 1795486280) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable tool for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and optimization of novel therapeutic agents.